Cas no 476310-22-2 ((2-hydroxy-2-oxo-1,2λ5-oxaphospholan-5-yl)methyl Hexadecanoate)

• Product Name: (2-hydroxy-2-oxo-1,2λ5-oxaphospholan-5-yl)methyl Hexadecanoate
• CAS No: 476310-22-2
• MF: C₂₀H₃₉O₅P
• MW: 390.494427919388
• CID: 1518105
• PubChem ID: 10178491
• Update Time: 2025-06-07

(2-hydroxy-2-oxo-1,2λ5-oxaphospholan-5-yl)methyl Hexadecanoate Chemical and Physical Properties

Names and Identifiers

• (2-hydroxy-2-oxo-1,2λ5-oxaphospholan-5-yl)methyl hexadecanoate
• Palmitoyl 3-carbacyclic Phosphatidic Acid
• 476310-22-2
• Hexadecanoic acid, (2-hydroxy-2-oxido-1,2-oxaphospholan-5-yl)methyl ester
• (2-hydroxy-2-oxo-1,2lambda5-oxaphospholan-5-yl)methyl hexadecanoate
• 3-ccPA 16:0
• HY-139061
• E-oxaphospholan-5-yl)methyl hexadecanoate
• CHEBI:231189
• AGN-PC-0N03WG
• LJNWYINJKCNEPA-UHFFFAOYSA-N
• PD020221
• CS-0179299
• DTXSID40436485
• (2-hydroxy-2-oxo-1,2
• (2-hydroxy-2-oxo-1,2λ5-oxaphospholan-5-yl)methyl Hexadecanoate

• Inchi： 1S/C20H39O5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(21)24-18-19-16-17-26(22,23)25-19/h19H,2-18H2,1H3,(H,22,23)
• InChI Key： LJNWYINJKCNEPA-UHFFFAOYSA-N
• SMILES： P1(CCC(COC(CCCCCCCCCCCCCCC)=O)O1)(=O)O

Computed Properties

• Exact Mass: 390.25351134g/mol
• Monoisotopic Mass: 390.25351134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 72.8Ų